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Compound of Interest

Compound Name: Rhodizonic acid disodium

Cat. No.: B15597203

Introduction

Gunshot residue (GSR) consists of all particulate matter expelled from the muzzle of a firearm
upon discharge.[1] It is primarily composed of burnt and unburnt particles from the explosive
primer and propellant, as well as metallic fragments from the bullet, cartridge case, and firearm
barrel.[1] The primary inorganic components of interest in GSR analysis are lead (Pb), barium
(Ba), and antimony (Sb), which originate from the primer.[2][3] The sodium rhodizonate test is a
highly sensitive and specific chromophoric (color-producing) method for the detection of lead, a
key component of gunshot residue.[4][5][6] This test is a valuable presumptive tool in forensic
investigations to determine the presence of GSR on various surfaces, such as clothing, skin,
and inanimate objects, and can assist in estimating muzzle-to-target distance.[4][7]

Principle of the Test

The sodium rhodizonate test is a chemical colorimetric test that specifically identifies the
presence of lead.[4][8] The procedure involves the application of a saturated solution of sodium
rhodizonate to the surface being tested. In the presence of lead, the sodium rhodizonate reacts
to form a pink-colored complex.[7] To confirm the presence of lead and eliminate false positives
from other heavy metals, the area is subsequently treated with a dilute hydrochloric acid
solution.[7] If lead is present, the pink color will transition to a blue-violet color, confirming a
positive result.[6][7] The test can detect various forms of lead, including vaporous lead (smoke),
particulate lead, and lead from primer residues like lead azide or lead styphnate.[4][7]
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It is crucial to perform the Modified Griess Test for nitrites prior to the sodium rhodizonate test
to prevent chemical interference.[4][9][10] The sodium rhodizonate test can interfere with the
detection of nitrites, whereas the Griess test does not affect the subsequent analysis for lead.

[°]
Complementary Analysis: The Modified Griess Test

The Modified Griess Test is performed to detect nitrite compounds, which are byproducts of the
combustion of gunpowder.[1][9] This test helps in visualizing the pattern of powder residue
around a suspected bullet hole, which is essential for estimating the muzzle-to-target distance.
[9] A positive result, indicated by an orange-red color, suggests the presence of nitrites from
burnt or partially burnt smokeless powder.[8]

Experimental Protocols

Safety Precautions: Standard laboratory personal protective equipment (PPE), including
gloves, eye protection, and a lab coat, should be worn during reagent preparation and testing.

[6]

Modified Griess Test Protocol

This test must be conducted before the Sodium Rhodizonate Test.[4][9][10]

Reagents and Materials:
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Reagent/Material

Preparation

Shelf Life

Sensitized Paper

Commercially available or
prepared by treating
photographic paper with a
solution of sulfanilic acid and

alpha-naphthol.

Varies by manufacturer; store

in a cool, dark place.

15% Acetic Acid Solution

Mix 15 ml of glacial acetic acid
with 85 ml of distilled water.[3]

Store in a sealed bottle at

room temperature.

Nitrite Test Swabs (Positive
Control)

Dissolve 0.06 g of sodium
nitrite in 100 ml of water.
Saturate cotton swabs in the
solution, allow them to dry, and

store in an airtight container.[8]

Stable for an extended period

if stored properly.

Nitrite-Free Cheesecloth or

Filter Paper

Electric Iron

Procedure:

o Control Test: Before proceeding, test the sensitized paper by moistening a nitrite test swab

with the 15% acetic acid solution and touching it to a corner of the paper. An immediate

orange color confirms the paper's sensitivity to nitrites.[11]

o Sample Preparation: Place the item to be tested (e.g., clothing) on a clean, flat surface.

o Test Setup: Place a piece of the sensitized paper, emulsion side up, on a clean surface.

Place a piece of nitrite-free cheesecloth or filter paper over the sensitized paper.

o Application of Acetic Acid: Moisten another piece of cheesecloth or filter paper with the 15%

acetic acid solution and place it over the area of the evidence to be tested.

o Transfer of Nitrites: Place the evidence item, questioned side down, onto the prepared

layers.
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o Heat Application: Apply heat and pressure with an iron set to a medium temperature. The
heat will cause the acetic acid to vaporize and carry any nitrite residues from the evidence
onto the sensitized paper.[8]

 Interpretation: After heating, carefully separate the layers. Any orange to red-orange patterns

on the sensitized paper indicate the presence of nitrites.[8][11] Document the results

photographically.

Sodium Rhodizonate Test Protocol

Reagents and Materials:

Reagent/Material

Preparation

Shelf Life

Saturated Sodium

Rhodizonate Solution

Add a small amount of sodium
rhodizonate powder to distilled
water in a beaker and stir until
the solution is the color of
strong tea and a small amount
of powder remains undissolved
at the bottom.[6][7]

Prepare fresh for immediate
use (effective for about one
hour).[7]

2.8 pH Buffer Solution

Dissolve 1.9 g of sodium
bitartrate and 1.5 g of tartaric
acid in 100 ml of distilled water.
Gentle heating and stirring

may be required.[6][8]

One year when stored in a

clean, sealed bottle.[6]

5% Hydrochloric Acid (HCI)
Solution

Add 5 ml of concentrated
hydrochloric acid to 95 ml of
distilled water.[6][8]

One year when stored in a
sealed bottle.[6]

Lead Standard (Positive
Control)

A known piece of lead or a
lead bullet.[6][10]

Spray Bottles

For application of reagents.

Procedure:
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» Control Test: On a discrete area of the evidence or a separate test material, create a mark by
rubbing a known lead source.[6] Perform the test on this mark to ensure the reagents are
working correctly. A blue-violet color should appear only in the area of the lead mark.[6]

o Application of Sodium Rhodizonate: Lay the item to be tested on a clean, flat surface. Spray
the questioned area with the saturated sodium rhodizonate solution. The area will turn a
yellow-orange color.[6]

o Application of Buffer Solution: Spray the same area with the 2.8 pH buffer solution. This will
remove the yellow background color. The presence of pink may indicate lead or other heavy
metals.[6][7]

o Confirmation with HCI: Spray the area with the 5% HCI solution. If lead is present, the pink
color will fade and a distinct blue-violet color will appear.[6][7]

 Interpretation: A blue-violet color is a positive result for the presence of lead.[4][6] The
absence of this color indicates a negative result. Document all results with high-resolution
photography.

Visualization of Experimental Workflow
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Results & Interpretation
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Caption: Workflow for Gunshot Residue Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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